6-Morpholinonicotinoyl Chloride

Specification

• CAS No.: 313350-36-6
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• IUPAC Name: 6-morpholin-4-ylpyridine-3-carbonyl chloride
• Standard InChI: InChI=1S/C10H11ClN2O2/c11-10(14)8-1-2-9(12-7-8)13-3-5-15-6-4-13/h1-2,7H,3-6H2
• Standard InChI Key: CUYODHVYKUWKCO-UHFFFAOYSA-N
• SMILES: C1COCCN1C2=NC=C(C=C2)C(=O)Cl
• Canonical SMILES: C1COCCN1C2=NC=C(C=C2)C(=O)Cl

Introduction

6-Morpholinonicotinoyl chloride, with the CAS number 313350-36-6, is a chemical compound that has garnered attention in various fields of organic chemistry due to its unique structure and potential applications. This compound is also known by several synonyms, including 6-(4-Morpholino)nicotinoyl chloride and 6-(Morpholin-4-yl)nicotinoyl chloride.

Synthesis and Preparation

6-Chloronicotinic acid, a precursor in some synthesis pathways, is itself synthesized through various methods, including oxidation reactions involving pyridine derivatives.

Safety and Handling

6-Morpholinonicotinoyl chloride is classified as a corrosive substance, with hazard codes indicating its potential to cause burns. Handling requires protective measures, including gloves, goggles, and a mask to prevent skin and eye contact.

Safety Data

Safety Parameter	Description
Signal Word	Danger
Hazard Statements	H314 (Causes severe skin burns and eye damage)
Precautionary Statements	P260 (Do not breathe dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/eye protection/face protection), P308+P313 (If exposed or concerned: Get medical advice/attention)

Applications and Research Findings

While specific applications of 6-Morpholinonicotinoyl chloride are not widely documented, compounds with similar structures are often used in pharmaceutical and chemical synthesis. The morpholine ring is a common feature in many biologically active molecules, suggesting potential uses in drug development or as intermediates in complex syntheses.

Market and Availability

6-Morpholinonicotinoyl chloride is available from several chemical suppliers, with prices varying based on quantity and purity. For example, a 500 mg quantity can cost around $175, while larger quantities like 5 grams may cost approximately $327.